9-(4-Bromophenyl)-3-[(2,4-dichlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Specification

• CAS No.: 921077-17-0
• Molecular Formula: C23H20BrCl2N5O2
• Molecular Weight: 549.25
• IUPAC Name: 9-(4-bromophenyl)-3-[(2,4-dichlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C23H20BrCl2N5O2/c1-13-10-29(17-7-4-15(24)5-8-17)22-27-20-19(30(22)11-13)21(32)31(23(33)28(20)2)12-14-3-6-16(25)9-18(14)26/h3-9,13H,10-12H2,1-2H3
• Standard InChI Key: CSOCDVVHHIUKQS-UHFFFAOYSA-N
• SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=C(C=C(C=C4)Cl)Cl)C5=CC=C(C=C5)Br

Introduction

The compound 9-(4-Bromophenyl)-3-[(2,4-dichlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a complex organic molecule belonging to the purino[7,8-a]pyrimidine class. It features a unique structure that includes a bromophenyl group, a dichlorophenylmethyl group, and a dimethyl-dihydro-purino-pyrimidine core. This compound is of interest in various fields, including chemistry, biology, and medicine, due to its potential as a building block for more complex molecules and its bioactive properties.

Synthesis and Preparation Methods

The synthesis of this compound typically involves multi-step organic reactions. The initial step often includes the preparation of the purino[7,8-a]pyrimidine core, followed by the introduction of the bromophenyl and dichlorophenylmethyl groups through substitution reactions. Common reagents used in these reactions include bromine, dichloromethane, and various catalysts to facilitate the substitution and coupling reactions.

In industrial settings, large-scale synthesis may utilize automated reactors and continuous flow systems to optimize reaction conditions for high yield and purity. The final product is typically purified through crystallization or chromatography techniques.

Chemical Reactions and Transformations

This compound can undergo various chemical reactions, including:

• Oxidation: Using strong oxidizing agents like potassium permanganate or chromium trioxide.

• Reduction: Using reducing agents such as lithium aluminum hydride or sodium borohydride.

• Substitution: The bromophenyl and dichlorophenylmethyl groups can undergo nucleophilic or electrophilic substitution reactions under appropriate conditions.

Biological and Medicinal Applications

In biological research, this compound is studied for its potential as a bioactive molecule, interacting with various biological targets, which makes it a candidate for drug development and biochemical studies. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Industrial and Scientific Research Applications

In the industrial sector, this compound can be used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds. In scientific research, it serves as a building block for more complex molecules, contributing to advancements in chemistry and materials science.